methyl 3-({[4-(thiophen-2-yl)oxan-4-yl]methyl}sulfamoyl)thiophene-2-carboxylate

Specification

• CAS No.: 1251547-62-2
• Molecular Formula: C16H19NO5S3
• Molecular Weight: 401.51
• IUPAC Name: methyl 3-[(4-thiophen-2-yloxan-4-yl)methylsulfamoyl]thiophene-2-carboxylate
• Standard InChI: InChI=1S/C16H19NO5S3/c1-21-15(18)14-12(4-10-24-14)25(19,20)17-11-16(5-7-22-8-6-16)13-3-2-9-23-13/h2-4,9-10,17H,5-8,11H2,1H3
• Standard InChI Key: OGYVATWMUVMJAH-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)NCC2(CCOCC2)C3=CC=CS3

Introduction

Synthesis Methods

While specific synthesis details for methyl 3-({[4-(thiophen-2-yl)oxan-4-yl]methyl}sulfamoyl)thiophene-2-carboxylate are not available, related thiophene derivatives are often synthesized through cyclization reactions involving thiocarbamoyl derivatives and α-halogenated reagents. This approach allows for the efficient preparation of polysubstituted thiophenes with cleaner products and easier workup.

Biological Activities

Thiophene derivatives are known for their diverse biological activities, including antioxidant and antibacterial properties. The presence of hydroxyl, methyl, and amino groups on thiophene rings can enhance these activities by increasing hydrophilicity and interacting with biological targets more effectively. Although specific data on methyl 3-({[4-(thiophen-2-yl)oxan-4-yl]methyl}sulfamoyl)thiophene-2-carboxylate is lacking, its structural features suggest potential biological activity.

Research Findings and Future Directions

Given the limited information available on this specific compound, future research should focus on its synthesis, characterization, and biological evaluation. Studies could explore its potential as an antioxidant or antibacterial agent, leveraging the known activities of similar thiophene compounds. Additionally, computational models (e.g., DFT studies) could provide insights into its molecular properties and interactions with biological targets.